molecular formula C8H12O3 B8681503 Methyl 3-(methoxymethylidene)cyclobutanecarboxylate

Methyl 3-(methoxymethylidene)cyclobutanecarboxylate

Cat. No. B8681503
M. Wt: 156.18 g/mol
InChI Key: BNEDMCRMDQPLCL-UHFFFAOYSA-N
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Description

Methyl 3-(methoxymethylidene)cyclobutanecarboxylate is a useful research compound. Its molecular formula is C8H12O3 and its molecular weight is 156.18 g/mol. The purity is usually 95%.
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properties

Product Name

Methyl 3-(methoxymethylidene)cyclobutanecarboxylate

Molecular Formula

C8H12O3

Molecular Weight

156.18 g/mol

IUPAC Name

methyl 3-(methoxymethylidene)cyclobutane-1-carboxylate

InChI

InChI=1S/C8H12O3/c1-10-5-6-3-7(4-6)8(9)11-2/h5,7H,3-4H2,1-2H3

InChI Key

BNEDMCRMDQPLCL-UHFFFAOYSA-N

Canonical SMILES

COC=C1CC(C1)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of methoxymethyltriphenylphosphonium chloride (1350 g, 3.90 mol) in anhydrous benzene (12 L), a solution of sodium tert-pentoxide (435 g, 3.90 mol) in anhydrous benzene (4 L) was added slowly under nitrogen atmosphere. The resulting red solution was stirred for 15 minutes at ambient temperature. Then, a solution of methyl 3-oxocyclobutanecarboxylate (250 g, 1.95 mol) in anhydrous benzene (1 L) was added slowly and the reaction mixture was heated at 70° C. for 2 hours. Saturated aqueous ammonium chloride (˜4 L) was added to the reaction mixture and extracted with diethyl ether (5 L). The organic layer was washed with water (5 L×2), brine (5 L), dried over anhydrous Na2SO4 and concentrated in vacuo. The crude product was purified by column chromatography over silica gel (mesh 60-120; eluent: 10% diethyl ether in hexane) to afford the title compound as a pale yellow liquid. 1H NMR (300 MHz, CDCl3): δ 2.89-2.92 (m, 2H), 2.96-3.0 (m, 2H), 3.14-3.17 (m, 1H), 3.56 (s, 3H), 3.70 (s, 3H), 5.81-5.83 (m, 1H). GC-MS: [M]+ m/z=156.
Quantity
1350 g
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reactant
Reaction Step One
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12 L
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Reaction Step One
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435 g
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4 L
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solvent
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250 g
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reactant
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1 L
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solvent
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4 L
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reactant
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